Cas no 1334375-24-4 (1-(2,6-difluorophenyl)-3-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}urea)
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}urea Chemical and Physical Properties
Names and Identifiers
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- 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}urea
- 1-(2,6-difluorophenyl)-3-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)urea
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- Inchi: 1S/C18H13F2N3OS/c19-12-6-3-7-13(20)16(12)21-17(24)23-18-22-15-11-5-2-1-4-10(11)8-9-14(15)25-18/h1-7H,8-9H2,(H2,21,22,23,24)
- InChI Key: ULOUMHJZZPOEJX-UHFFFAOYSA-N
- SMILES: N(C1=C(F)C=CC=C1F)C(NC1=NC2C3=CC=CC=C3CCC=2S1)=O
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5772-7579-2μmol |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-5μmol |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-10μmol |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-20μmol |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-1mg |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-2mg |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-3mg |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-4mg |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-5mg |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5772-7579-10mg |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea |
1334375-24-4 | 10mg |
$79.0 | 2023-09-09 |
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}urea Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho1,2-d1,3thiazol-2-yl}urea
Introduction to 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea (CAS No. 1334375-24-4)
1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea (CAS No. 1334375-24-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, which include a naphtho[1,2-d][1,3]thiazole moiety and a 2,6-difluorophenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.
The naphtho[1,2-d][1,3]thiazole core is a privileged scaffold in medicinal chemistry due to its ability to modulate various biological targets. This moiety has been extensively studied for its anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2,6-difluorophenyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell cycle progression and apoptosis induction.
In addition to its anticancer properties, 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea may have potential applications in conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has a high oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects. These findings have paved the way for further clinical investigations to explore its full therapeutic potential.
In conclusion, 1-(2,6-difluorophenyl)-3-{4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}urea (CAS No. 1334375-24-4) represents a promising lead compound in the development of novel therapeutics for cancer and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make significant contributions to the field of medicinal chemistry.
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